Arylene–hexaynylene and –octaynylene macrocycles: extending the polyyne chains drives self-association by enhanced dispersion force‡†
Chemical Communications Pub Date: 2020-12-15 DOI: 10.1039/D0CC07540J
Abstract
Tetraalkoxyphenanthrylene–hexaynylene and –octaynylene macrocycles, which represent the first examples of isolable arylene–alkynylene macrocycles (AAMs) that contain polyyne chains longer than tetrayne, were synthesized and their self-association behavior was examined. Extending the polyyne chain from diyne to tetrayne, hexayne, and octayne exponentially increased the self-association constant of the macrocycles.
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